Cas no 1518-75-8 (3-Propylthiophene)

3-Propylthiophene structure
3-Propylthiophene structure
Product Name:3-Propylthiophene
CAS No:1518-75-8
MF:C7H10S
MW:126.219300746918
MDL:MFCD00143183
CID:117782
Update Time:2026-05-14

3-Propylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-propyl-
    • 3-Propylthiophene
    • 3-N-PROPYLTHIOPHENE
    • L5S1ZBD98N
    • QZNFRMXKQCIPQY-UHFFFAOYSA-N
    • FCH1116482
    • Z5466
    • P1128
    • MDL: MFCD00143183
    • Inchi: 1S/C7H10S/c1-2-3-7-4-5-8-6-7/h4-6H,2-3H2,1H3
    • InChI Key: QZNFRMXKQCIPQY-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 126.05000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 61.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,97 g/cm3
  • Melting Point: -51.23°C (estimate)
  • Boiling Point: 161°C(lit.)
  • Flash Point: 33.9°C
  • Refractive Index: 1.5050 to 1.5080
  • PSA: 28.24000
  • LogP: 2.70060
  • Solubility: Not determined

3-Propylthiophene Security Information

3-Propylthiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Propylthiophene Pricemore >>

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abcr
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